Cas no 2138116-70-6 (tert-butyl N-[3-(2,2-difluoropropanoyl)pyridin-2-yl]carbamate)

Tert-butyl N-[3-(2,2-difluoropropanoyl)pyridin-2-yl]carbamate is a specialized organic compound featuring a pyridine core functionalized with a difluoropropanoyl group and a tert-butoxycarbonyl (Boc) protected amine. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for introducing fluorinated motifs, which can enhance metabolic stability and bioavailability. The Boc group offers selective deprotection under mild acidic conditions, enabling controlled derivatization. Its well-defined reactivity and stability under various synthetic conditions facilitate its use in multi-step transformations. The compound’s high purity and consistent performance make it suitable for research and industrial applications requiring precise fluorinated building blocks.

tert-butyl N-[3-(2,2-difluoropropanoyl)pyridin-2-yl]carbamate structure

2138116-70-6 structure

Product Name:tert-butyl N-[3-(2,2-difluoropropanoyl)pyridin-2-yl]carbamate

CAS No:2138116-70-6

MF:C₁₃H₁₆F₂N₂O₃

MW:286.274550437927

CID:6035055

PubChem ID:165492524

Update Time:2025-05-20

tert-butyl N-[3-(2,2-difluoropropanoyl)pyridin-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

- EN300-1145947
- tert-butyl N-[3-(2,2-difluoropropanoyl)pyridin-2-yl]carbamate
- 2138116-70-6
- Inchi： 1S/C13H16F2N2O3/c1-12(2,3)20-11(19)17-10-8(6-5-7-16-10)9(18)13(4,14)15/h5-7H,1-4H3,(H,16,17,19)
- InChI Key： WOOMKBQOQMKLOK-UHFFFAOYSA-N
- SMILES： FC(C)(C(C1=CC=CN=C1NC(=O)OC(C)(C)C)=O)F

Computed Properties

Exact Mass: 286.11289870g/mol
Monoisotopic Mass: 286.11289870g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 380
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 68.3Å²

tert-butyl N-[3-(2,2-difluoropropanoyl)pyridin-2-yl]carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1145947-1.0g	tert-butyl N-[3-(2,2-difluoropropanoyl)pyridin-2-yl]carbamate	2138116-70-6		1g	$0.0	2023-06-09

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Additional information on tert-butyl N-[3-(2,2-difluoropropanoyl)pyridin-2-yl]carbamate

tert-butyl N-[3-(2,2-difluoropropanoyl)pyridin-2-yl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[3-(2,2-difluoropropanoyl)pyridin-2-yl]carbamate, identified by the CAS number NO2138116-70-6, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in drug development, agrochemicals, and advanced materials. The molecule's structure incorporates a pyridine ring substituted with a 2,2-difluoropropanoyl group and a tert-butyl carbamate moiety, making it a versatile building block for chemical synthesis.

Recent studies have highlighted the importance of fluorinated compounds like tert-butyl N-[3-(2,2-difluoropropanoyl)pyridin-2-yl]carbamate in medicinal chemistry. The presence of fluorine atoms in the molecule enhances its lipophilicity and bioavailability, making it an attractive candidate for drug delivery systems. Researchers have explored its potential as a precursor for developing novel pharmaceutical agents targeting various therapeutic areas, including oncology and infectious diseases.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of environmentally friendly reagents and catalytic systems has been emphasized in recent research to align with green chemistry principles. For instance, the employment of palladium-catalyzed cross-coupling reactions has enabled efficient construction of the pyridine core with high yields and selectivity.

The application of tert-butyl N-[3-(2,2-difluoropropanoyl)pyridin-2-yl]carbamate extends beyond pharmaceuticals. Its unique electronic properties make it a valuable component in the development of advanced materials such as organic light-emitting diodes (OLEDs) and sensors. Recent advancements in materials science have demonstrated its ability to enhance the performance of OLEDs by improving charge transport properties and emission efficiency.

From a toxicological perspective, studies have been conducted to assess the safety profile of this compound. Results indicate that it exhibits low acute toxicity and minimal environmental impact under controlled conditions. However, further research is required to fully understand its long-term effects on human health and ecosystems.

In conclusion, tert-butyl N-[3-(2,2-difluoropropanoyl)pyridin-2-yl]carbamate stands as a testament to the innovation in modern chemistry. Its diverse applications and promising research outcomes underscore its importance in contemporary scientific endeavors. As research continues to uncover new potentials for this compound, it is poised to play a pivotal role in advancing various industries while maintaining sustainability and safety standards.